BENGHE Safety Operating Guide

Check Availability & Pricing

Essential Safety and Logistical Guidance for
Handling H-Thr(tBu)-OH

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: H-Thr(tBu)-OH

Cat. No.: B554728

For researchers, scientists, and drug development professionals, the safe and efficient
handling of chemical reagents is paramount. This document provides immediate, essential
safety and logistical information for the handling of H-Thr(tBu)-OH, including operational
procedures and disposal plans, to ensure a secure laboratory environment.

Chemical and Physical Properties

A clear understanding of the substance's properties is the first step in safe handling.

Property Value

Chemical Name O-tert-Butyl-L-threonine

CAS Number 4378-13-6

Molecular Formula CsH17NOs

Molecular Weight 175.23 g/mol

Appearance White to off-white solid/powder
Solubility Soluble in water

Storage Temperature 2-8°C

Personal Protective Equipment (PPE)
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While H-Thr(tBu)-OH is not classified as a hazardous substance, adherence to standard
laboratory safety protocols is crucial to minimize exposure and prevent contamination.[1]

Recommended PPE includes:

Eye Protection: Safety glasses with side shields or safety goggles should be worn at all
times to protect from potential splashes or airborne particles.

o Hand Protection: Chemical-resistant gloves, such as nitrile or latex, are mandatory to
prevent skin contact. Gloves should be inspected for integrity before each use and changed
immediately if contaminated.[1]

o Body Protection: A standard laboratory coat must be worn to protect personal clothing and
skin.

» Respiratory Protection: Under normal handling conditions with adequate ventilation,
respiratory protection is not required. However, if there is a potential for generating
significant amounts of dust, a NIOSH-approved N95 dust mask should be considered.[1]

Operational and Disposal Plans

A systematic approach to handling and disposal is essential for maintaining a safe and efficient
workflow.

Step-by-Step Handling and Disposal Workflow:
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Workflow for Handling and Disposal of H-Thr(tBu)-OH

Handling Protocol

1. Don Appropriate PPE
(Lab Coat, Gloves, Safety Glasses)

2. Weigh Solid in Ventilated Area
3. Dissolve in Appropriate Solvent

4. Utilize in Experimental Protocol

%nerates &enerates
/6isposal Protocol

Solid Waste
(e.g., contaminated weigh paper)

Agueous Waste
(if non-hazardous)

Dispose in Consult Local Regulations

General Laboratory Trash

Dispose Down the Drain
with Copious Amounts of Water
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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